Cas no 253678-93-2 ([1,1'-Biphenyl]-3-carboxylicacid, 3'-cyano-)

[1,1'-Biphenyl]-3-carboxylicacid, 3'-cyano- structure

253678-93-2 structure

Product Name:[1,1'-Biphenyl]-3-carboxylicacid, 3'-cyano-

CAS No:253678-93-2

Molecular Formula:C₁₄H₉NO₂

Molecular Weight:223.22676

MDL:MFCD04117360

CID:246694

PubChem ID:2757950

[1,1'-Biphenyl]-3-carboxylicacid, 3'-cyano- Properties

Names and Identifiers

- [1,1'-Biphenyl]-3-carboxylicacid, 3'-cyano-
- 3-(3-Cyanophenyl)benzoic acid
- 3'-CYANO-BIPHENYL-3-CARBOXYLIC ACID
- 3-Chloro-N-[(phenylthio)methyl]benzenamine
- 3'-Cyano-[1,1'-biphenyl]-3-carboxylicacid
- 3'-cyano[1,1'-biphenyl]-3-carboxylic acid
- 253878-93-2
- AKOS004117518
- J-015976
- BB 0223039
- 3'-Cyano-[1,1'-biphenyl]-3-carboxylic acid
- DTXSID30948209
- MFCD04117360
- 253678-93-2
- CS-0207350
- SCHEMBL5529069
- BS-24888
- CHEMBL2089277
- 3'-cyanobiphenyl-3-carboxylic acid
- +Expand
- MDL： MFCD04117360
- InChIKey： BFOFVXTZGJGLES-UHFFFAOYSA-N
- Inchi： InChI=1S/C14H9NO2/c15-9-10-3-1-4-11(7-10)12-5-2-6-13(8-12)14(16)17/h1-8H,(H,16,17)
- SMILES： C1=CC(=CC(=C1)C2=CC(=CC=C2)C(=O)O)C#N

Computed Properties

Exact Mass: 237.07903
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 223.063
Heavy Atom Count: 17
Complexity: 330
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.8
Topological Polar Surface Area: 61.1Å²

Experimental Properties

PSA: 50.09

[1,1'-Biphenyl]-3-carboxylicacid, 3'-cyano- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00C2NS-100mg	3-(3-Cyanophenyl)benzoic acid	253678-93-2		100mg	$89.00
A2B Chem LLC	AF62520-1g	3'-Cyano-[1,1'-biphenyl]-3-carboxylic acid	253678-93-2		1g	$244.00	2024-04-20
abcr	AB272108-1 g	3'-Cyanobiphenyl-3-carboxylic acid; 95%	253678-93-2		1g	€271.10	2022-06-11
Alichem	A019115803-5g	3'-Cyano-[1,1'-biphenyl]-3-carboxylic acid	253678-93-2	95%	5g	$400.00	2023-09-02
Ambeed	A590992-1g	3'-Cyano-[1,1'-biphenyl]-3-carboxylic acid	253678-93-2	96%	1g	$244.0
Fluorochem	020764-1g	3'-Cyano-biphenyl-3-carboxylic acid	253678-93-2	95%	1g	￡157.00	2022-03-01

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10. Inside front cover

Chem. Commun., 2018,54, 9694-9694

253678-93-2 ([1,1'-Biphenyl]-3-carboxylicacid, 3'-cyano-) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:253678-93-2)[1,1'-Biphenyl]-3-carboxylicacid, 3'-cyano-

Purity:99%

Quantity:1g

Price($):220.0